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Compound of Interest

Compound Name: 1,1,1-Triiodoethane

Cat. No.: B14751598 Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Introduction
This document addresses the inquiry regarding the role of 1,1,1-triiodoethane as a precursor

in materials science. Following a comprehensive search of available scientific literature and

databases, it has been determined that there is a significant lack of information regarding the

application of 1,1,1-triiodoethane for this purpose. The search results were predominantly

focused on a related but structurally distinct compound, iodoform (triiodomethane, CHI₃).

This document aims to clarify the distinction between these two compounds and to highlight the

absence of documented applications for 1,1,1-triiodoethane as a materials science precursor.

It is critical for researchers to ensure the correct identification of chemical precursors, as

isomeric differences can lead to vastly different chemical behaviors and material properties.

The Compound in Question: 1,1,1-Triiodoethane
1,1,1-triiodoethane is an organoiodine compound with the chemical formula C₂H₃I₃ and the

structural formula CH₃CI₃. It is an isomer of 1,1,2-triiodoethane. While theoretically possessing

reactive carbon-iodine bonds, its utility as a precursor in materials synthesis is not documented

in readily available scientific literature.
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Clarification: 1,1,1-Triiodoethane vs. Iodoform
(Triiodomethane)
It is imperative to distinguish 1,1,1-triiodoethane from the more commonly known iodoform.

Feature 1,1,1-Triiodoethane Iodoform (Triiodomethane)

Chemical Formula C₂H₃I₃ CHI₃

Structure

A two-carbon chain with three

iodine atoms attached to one

carbon.

A single-carbon atom bonded

to three iodine atoms and one

hydrogen atom.

Common Applications

No well-documented

applications in materials

science.

Antiseptic, disinfectant, and

some limited use in organic

synthesis and as a precursor

for some carbon-based

materials.

Applications of Iodoform in Materials Science (For
Context)
While not the subject of the original query, understanding the applications of iodoform can

provide context as to why it may be more frequently discussed. Iodoform has been explored in

a limited capacity in materials science, for instance, as a source of iodine in the synthesis of

certain perovskite materials and as a component in some photopolymerizable compositions. It

is crucial to reiterate that these applications are specific to iodoform and should not be

extrapolated to 1,1,1-triiodoethane.

Experimental Protocols and Data
Due to the lack of available research on 1,1,1-triiodoethane as a materials science precursor,

no established experimental protocols or quantitative data can be provided. Consequently, the

creation of detailed application notes, data tables, and workflow diagrams is not possible at this

time.
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Conclusion
The inquiry into 1,1,1-triiodoethane as a precursor in materials science has revealed a

significant gap in the available scientific literature. There are no well-documented applications,

experimental protocols, or quantitative data to support its use in this context. Researchers are

advised to be cautious of potential confusion with the more commonly known compound,

iodoform (triiodomethane), as their chemical properties and potential applications are distinct.

Further exploratory research would be required to determine if 1,1,1-triiodoethane has any

viable applications in materials synthesis.

To cite this document: BenchChem. [Subject: 1,1,1-Triiodoethane as a Precursor in Materials
Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14751598#1-1-1-triiodoethane-as-a-precursor-in-
materials-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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